Cas no 2308-18-1 (Acetoacetic Acid Isoamyl Ester)

Acetoacetic Acid Isoamyl Ester structure
2308-18-1 structure
Product Name:Acetoacetic Acid Isoamyl Ester
CAS No:2308-18-1
MF:C18H32O6
MW:344.443086624146
MDL:MFCD00059355
CID:255177
PubChem ID:87562337
Update Time:2025-04-19

Acetoacetic Acid Isoamyl Ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,3-methylbutyl ester
    • Isoamyl Acetoacetate
    • 3-methylbutyl 3-oxobutanoate
    • ISO-AMYL ACETOACETATE
    • 3-methyl-1-butyl 3-oxobutanoate
    • Acetessigsaeure-isopentylester
    • ACETOACETIC ACID ISOAMYL ESTER
    • acetoacetic acid isopentyl ester
    • Isoamyl 3-oxobutanoate
    • Isoamyl acetylacetate
    • Isopentyl 3-oxobutanoate
    • Isopentyl acetoacetate
    • Acetoacetic Acid Isoamyl Ester
    • MDL： MFCD00059355
    • Inchi： 1S/2C9H16O3/c2*1-7(2)4-5-12-9(11)6-8(3)10/h7H,4-6H2,1-3H3;7,10H,3-6H2,1-2H3
    • InChI Key： DYWCFEGLOXSFRR-UHFFFAOYSA-N
    • SMILES： CC(CCOC(CC(=O)C)=O)C.CC(CCOC(CC(=C)O)=O)C

Computed Properties

  • Exact Mass: 172.11000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless liquid with ethereal \ fruity \ slightly herbal aroma and fermented apple wine like aroma
  • Density: 0,97 g/cm3
  • Boiling Point: 218°C
  • Flash Point: 101°C
  • Refractive Index: n20/D 1.429(lit.)
  • PSA: 43.37000
  • LogP: 1.55480
  • FEMA: 3551 | ISOAMYL ACETOACETATE
  • Solubility: Insoluble in water, soluble in ethanol.

Acetoacetic Acid Isoamyl Ester Security Information

Acetoacetic Acid Isoamyl Ester Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Acetoacetic Acid Isoamyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A192343-250mg
Acetoacetic Acid Isoamyl Ester
 2308-18-1
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 $ 58.00 2023-09-09
TRC
A192343-500mg
Acetoacetic Acid Isoamyl Ester
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 $ 69.00 2023-09-09
TRC
A192343-2.5g
Acetoacetic Acid Isoamyl Ester
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 $ 86.00 2023-09-09
Fluorochem
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 ￡30.00 2022-02-28
Fluorochem
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Chemenu
CM343386-25g
Acetoacetic acid isoamyl ester
 2308-18-1 95%+
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 $100 2024-07-28
Chemenu
CM343386-100g
Acetoacetic acid isoamyl ester
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0812-25ML
Isoamyl Acetoacetate
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0812-500ML
Isoamyl Acetoacetate
 2308-18-1 >97.0%(GC)
500ml
 ¥2090.00 2024-04-17
abcr
AB135536-25 ml
Acetoacetic acid isoamyl ester, 97%; .
 2308-18-1 97%
25 ml
 €75.90 2024-04-18

Acetoacetic Acid Isoamyl Ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2308-18-1)Acetoacetic Acid Isoamyl Ester
Order Number:A971976
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:31
Price ($):781.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2308-18-1)Acetoacetic Acid Isoamyl Ester
A971976
Purity:99%
Quantity:500ml
Price ($):781.0
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